Cas no 1806787-76-7 (2-Chloro-3-(difluoromethyl)-4,6-dimethoxypyridine)
2-Chloro-3-(difluoromethyl)-4,6-dimethoxypyridine is a fluorinated pyridine derivative with notable utility in agrochemical and pharmaceutical synthesis. Its key structural features—a chloro group at the 2-position and a difluoromethyl group at the 3-position—enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex heterocyclic frameworks. The dimethoxy substituents at the 4- and 6-positions further contribute to its stability and solubility in organic solvents. This compound is particularly advantageous in the development of crop protection agents, where its fluorinated moiety can improve biological activity and metabolic resistance. Its well-defined reactivity profile ensures consistent performance in synthetic applications.
1806787-76-7 structure
Product Name:2-Chloro-3-(difluoromethyl)-4,6-dimethoxypyridine
CAS No:1806787-76-7
MF:C8H8ClF2NO2
MW:223.604428291321
CID:4811323
Update Time:2025-05-28
2-Chloro-3-(difluoromethyl)-4,6-dimethoxypyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-3-(difluoromethyl)-4,6-dimethoxypyridine
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- Inchi： 1S/C8H8ClF2NO2/c1-13-4-3-5(14-2)12-7(9)6(4)8(10)11/h3,8H,1-2H3
- InChI Key： YGWNXOMHVZOWGT-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=C(C=C(N=1)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 2.7
- Topological Polar Surface Area: 31.4
2-Chloro-3-(difluoromethyl)-4,6-dimethoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029071627-250mg |
2-Chloro-3-(difluoromethyl)-4,6-dimethoxypyridine |
1806787-76-7 | 97% | 250mg |
$470.40 | 2022-03-31 | |
| Alichem | A029071627-500mg |
2-Chloro-3-(difluoromethyl)-4,6-dimethoxypyridine |
1806787-76-7 | 97% | 500mg |
$806.85 | 2022-03-31 | |
| Alichem | A029071627-1g |
2-Chloro-3-(difluoromethyl)-4,6-dimethoxypyridine |
1806787-76-7 | 97% | 1g |
$1,460.20 | 2022-03-31 |
2-Chloro-3-(difluoromethyl)-4,6-dimethoxypyridine Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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